Cas no 1373920-79-6 (4-Ethoxy-2,6-difluorobenzoyl chloride)

4-Ethoxy-2,6-difluorobenzoyl chloride structure
1373920-79-6 structure
Product Name:4-Ethoxy-2,6-difluorobenzoyl chloride
CAS No:1373920-79-6
MF:C9H7ClF2O2
MW:220.600488901138
MDL:MFCD22201053
CID:3161294
PubChem ID:86277653
Update Time:2025-11-02

4-Ethoxy-2,6-difluorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

    • 4-Ethoxy-2,6-difluorobenzoyl chloride
    • 4-Ethoxy-2,6-difluorobenzoylchloride
    • 1373920-79-6
    • SCHEMBL18186540
    • AKOS026671227
    • MFCD22201053
    • JS-5058
    • MDL: MFCD22201053
    • Inchi: 1S/C9H7ClF2O2/c1-2-14-5-3-6(11)8(9(10)13)7(12)4-5/h3-4H,2H2,1H3
    • InChI Key: DFCDPQTYYGJYOD-UHFFFAOYSA-N
    • SMILES: ClC(C1C(=CC(=CC=1F)OCC)F)=O

Computed Properties

  • Exact Mass: 220.0102635Da
  • Monoisotopic Mass: 220.0102635Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 26.3Ų

4-Ethoxy-2,6-difluorobenzoyl chloride Pricemore >>

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Additional information on 4-Ethoxy-2,6-difluorobenzoyl chloride

Comprehensive Overview of 4-Ethoxy-2,6-difluorobenzoyl chloride (CAS No. 1373920-79-6)

4-Ethoxy-2,6-difluorobenzoyl chloride (CAS No. 1373920-79-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical synthesis. Its unique molecular structure, featuring an ethoxy group and fluorine substituents, makes it a valuable intermediate for constructing complex molecules. Researchers and manufacturers often seek this compound for its reactivity in acyl chloride reactions, particularly in the formation of amides and esters under mild conditions.

In recent years, the demand for fluorinated benzoyl derivatives has surged due to their applications in drug discovery and material science. The 4-Ethoxy-2,6-difluorobenzoyl chloride is frequently discussed in forums and scientific literature for its role in optimizing bioactive molecule synthesis. A trending topic among chemists is how fluorination enhances metabolic stability and bioavailability—properties critical for modern therapeutics. This aligns with frequent search queries like "fluorine in drug design" or "benzoyl chloride applications 2024".

The compound’s synthesis typically involves the chlorination of 4-Ethoxy-2,6-difluorobenzoic acid, a process scrutinized for yield optimization. Industrial-scale production emphasizes green chemistry principles, addressing environmental concerns—a hot-button issue reflected in searches such as "sustainable chemical synthesis". Analytical methods like HPLC and NMR ensure purity, a key concern for buyers verifying quality via terms like "CAS 1373920-79-6 purity standards".

Beyond pharmaceuticals, 4-Ethoxy-2,6-difluorobenzoyl chloride finds niche uses in advanced material engineering. Its incorporation into liquid crystal polymers (a trending search topic) improves thermal stability, appealing to electronics manufacturers. The compound’s structure-activity relationships are also explored in academic studies, often tied to queries like "difluorobenzoyl chloride reactivity".

Storage and handling recommendations highlight inert atmospheres to preserve reactivity—a detail frequently searched by lab technicians. As regulatory landscapes evolve, compliance with REACH and other global standards remains a priority, driving searches for "CAS 1373920-79-6 SDS". This underscores the need for transparent documentation, a recurring theme in supplier evaluations.

Innovations in catalytic chlorination techniques have further propelled interest in this compound. Recent patents describe novel catalysts that reduce byproducts, resonating with queries like "efficient acyl chloride synthesis". Such advancements position 4-Ethoxy-2,6-difluorobenzoyl chloride as a cornerstone in high-value chemical manufacturing.

In summary, the versatility of 4-Ethoxy-2,6-difluorobenzoyl chloride (CAS No. 1373920-79-6) spans multiple industries, driven by its fluorine-enhanced properties and adaptability to modern synthetic challenges. Its alignment with sustainability trends and therapeutic innovation ensures enduring relevance in scientific and industrial communities.

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